[5-Methyl-4-(2-nitrophenyl)sulfanyl-2-phenylpyrazol-3-yl] 1,3-benzodioxole-5-carboxylate

• IUPAC Name: [5-methyl-4-(2-nitrophenyl)sulfanyl-2-phenylpyrazol-3-yl] 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C24H17N3O6S/c1-15-22(34-21-10-6-5-9-18(21)27(29)30)23(26(25-15)17-7-3-2-4-8-17)33-24(28)16-11-12-19-20(13-16)32-14-31-19/h2-13H,14H2,1H3
• InChI Key: SVNQGIKBTYNJHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5
• Molecular Formula: C24H17N3O6S
• Molecular Weight: 475.5 g/mol

Description

[5-Methyl-4-(2-nitrophenyl)sulfanyl-2-phenylpyrazol-3-yl] 1,3-benzodioxole-5-carboxylate is a useful research compound. Its molecular formula is C24H17N3O6S and its molecular weight is 475.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Compounds structurally related to pyrazoles and benzodioxoles have been explored for various synthetic and applied chemistry purposes. For instance, the synthesis of heteroaryl pyrazolo[3,4-b]pyrazines has been demonstrated, showcasing their utility as disperse dyes for polyester fibers, highlighting the versatility of pyrazole derivatives in material science applications (Rangnekar & Dhamnaskar, 1990). This suggests that derivatives like the one may find applications in the development of new materials with specific optical properties.

Potential Applications

The structural features of compounds containing benzodioxole and pyrazole units suggest potential for diverse applications beyond materials science. For example, the synthesis and rearrangement of phenylthiazole derivatives have been explored, indicating the chemical flexibility and reactivity of similar compounds, which could be leveraged in designing novel catalysts or as intermediates in organic synthesis (Spaleniak, Daszkiewicz, & Kyzioł, 2007). Additionally, modifications at the molecular level have been shown to significantly alter the physical properties of these compounds, such as fluorescence, which can be utilized in creating new sensors or imaging agents (Rangnekar & Tagdiwala, 1986).